![molecular formula C19H20N2O6 B4299280 3-(4-isopropoxyphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid](/img/structure/B4299280.png)
3-(4-isopropoxyphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid
Overview
Description
3-(4-isopropoxyphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid, also known as ANQX, is a chemical compound that has been the subject of research in the fields of neuroscience and pharmacology. ANQX is a potent and selective antagonist of the AMPA receptor, which is a type of ionotropic glutamate receptor that plays a key role in synaptic plasticity and learning and memory processes in the brain.
Scientific Research Applications
3-(4-isopropoxyphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid has been extensively studied in the field of neuroscience and pharmacology due to its ability to selectively block the activity of the AMPA receptor. This receptor is involved in many important physiological processes, including synaptic plasticity, learning and memory, and the regulation of neuronal excitability. By blocking the AMPA receptor, this compound can be used to investigate the role of this receptor in various physiological and pathological conditions, such as epilepsy, stroke, and neurodegenerative diseases.
Mechanism of Action
3-(4-isopropoxyphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid acts as a competitive antagonist of the AMPA receptor, binding to the receptor site and preventing the binding of glutamate, the natural ligand of the receptor. This leads to a decrease in the activity of the receptor and a reduction in the excitatory neurotransmission mediated by the receptor. By blocking the AMPA receptor, this compound can modulate the synaptic plasticity and neuronal excitability in the brain, which may have therapeutic implications for various neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have significant effects on synaptic plasticity and learning and memory processes in the brain. Studies have demonstrated that this compound can impair long-term potentiation (LTP), a form of synaptic plasticity that is involved in learning and memory processes. This compound has also been shown to reduce the severity of seizures in animal models of epilepsy, indicating its potential therapeutic use in this condition. Additionally, this compound has been shown to have analgesic effects in animal models, suggesting its potential use as a pain medication.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(4-isopropoxyphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid is its high selectivity for the AMPA receptor, which allows for specific modulation of this receptor without affecting other glutamate receptors. This makes this compound a useful tool for investigating the role of the AMPA receptor in various physiological and pathological conditions. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in some experimental settings.
Future Directions
There are several future directions for research on 3-(4-isopropoxyphenyl)-3-[(4-nitrobenzoyl)amino]propanoic acid. One area of interest is the potential therapeutic use of this compound in neurological disorders such as epilepsy and stroke. Additionally, further studies are needed to investigate the effects of this compound on other physiological processes, such as pain perception and mood regulation. Another area of interest is the development of more potent and selective AMPA receptor antagonists, which could have even greater therapeutic potential. Finally, the development of new methods for synthesizing this compound and related compounds could facilitate further research in this area.
properties
IUPAC Name |
3-[(4-nitrobenzoyl)amino]-3-(4-propan-2-yloxyphenyl)propanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O6/c1-12(2)27-16-9-5-13(6-10-16)17(11-18(22)23)20-19(24)14-3-7-15(8-4-14)21(25)26/h3-10,12,17H,11H2,1-2H3,(H,20,24)(H,22,23) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZFQEVJRECTQQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(CC(=O)O)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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